Oxygen-19

• Synonyms: 19O radioisotope; O-19 radioisotope; Oxygen-19
• Molecular Formula: H2O
• Molecular Weight: 21.02 g/mol
• SMILES: O
• InChI: InChI=1S/H2O/h1H2/i1+3
• InChIKey: XLYOFNOQVPJJNP-AKLPVKDBSA-N

Researchers needing a β⁻-emitting oxygen isotope for β-NMR or neutron activation analysis face a critical gap: stable ¹⁶/¹⁷/¹⁸O and β⁺-emitting ¹⁵O cannot replicate ¹⁹O’s nuclear signature. Oxygen-19 (T½ = 26.47 s, 100% β⁻, Eγ = 0.197 & 1.357 MeV) uniquely enables: - Low-temperature oxygen-ion dynamics in SOFC materials via β-NMR (cost-effective vs. ¹⁷O-NMR). - Spectral correction in IVNAA for Se measurement (overlap with ⁷⁷ᵐSe). - Real-time D₂O leak detection via Cerenkov counting. Supplied as on-demand production or spin-polarized beam; quote-based procurement with regulatory guidance.

Oxygen-19 Radioisotope Properties

Oxygen-19 (¹⁹O) is an artificial, neutron-rich radioisotope of oxygen with a mass number of 19, comprising 8 protons and 11 neutrons [1]. It is characterized by a short half-life (26.470(6) s [2]) and undergoes 100% β⁻ decay to stable Fluorine-19, emitting characteristic gamma rays including prominent lines at 0.197 MeV (95.9% intensity) and 1.357 MeV (50.4% intensity) [2]. Its nuclear ground state spin/parity is 5/2⁺, with a magnetic dipole moment of μ = 1.53238(7) nm and an electric quadrupole moment of Q = 0.00362(13) b [3]. It is produced via the ¹⁸O(n,γ)¹⁹O reaction or by neutron pickup from ¹⁸O beams [4][5].

Decay Signature β⁻ emitter with characteristic γ lines for gamma spectroscopy and Cerenkov counting

Spin-Polarized Probe High spin-polarizability enables β-NMR studies of oxide ion dynamics in energy materials

Neutron-Rich Beam Neutron-rich nucleus for above-barrier fusion cross-section measurements and astrophysical models

• [1] Wikipedia contributors. (2024, October 9). Isotopes of oxygen. In Wikipedia, The Free Encyclopedia. Retrieved April 19, 2026. View Source
• [2] ChemLin. (2024, October 9). Oxygen-19 - isotopic data and properties. Retrieved April 19, 2026. View Source
• [3] IAEA Nuclear Data Services. (n.d.). Nuclear Electromagnetic Moments: ¹⁹O. Retrieved April 19, 2026. View Source
• [4] International Nuclear Information System (INIS). (n.d.). Determination of oxygen-19 activity by Cerenkov photon counting technique and its applications. Record No. 51098469. View Source
• [5] Mihara, M., et al. (2020). Development of highly spin polarized lithium and oxygen radioisotope beams for the study of battery materials. KAKENHI Project Report, No. 19H05191. View Source

Why Oxygen-19 Is Irreplaceable

Oxygen-19 is not chemically distinct from other oxygen isotopes but its nuclear properties—specifically its β⁻ decay mode, short half-life, and unique magnetic and quadrupole moments—dictate its exclusive utility in applications requiring these specific nuclear signatures. Stable isotopes like ¹⁶O, ¹⁷O, and ¹⁸O are unsuitable for techniques leveraging beta-decay detection, Cerenkov counting, or β-NMR spectroscopy, as they lack the necessary radioactive decay [1]. The longest-lived oxygen radioisotope, ¹⁵O, undergoes β⁺ decay (positron emission) and has a half-life of 122.266 s, making it ill-suited for applications that demand a β⁻ emitter or the specific half-life and gamma-ray signature of ¹⁹O [1]. Similarly, ¹⁷O, the only stable oxygen isotope with a nuclear spin (5/2⁺), has a magnetic moment of μ = -1.89379 nm [2], which differs significantly from ¹⁹O's μ = +1.53238(7) nm [3], leading to fundamentally different NMR sensitivity and relaxation behavior. Thus, substituting another oxygen isotope for ¹⁹O in neutron activation analysis, fusion studies, or beta-NMR material characterization would yield either no detectable signal or entirely different and non-comparable data.

Stable Oxygen Isotopes Lack β⁻ decay — cannot support beta-detection, Cerenkov counting, or β-NMR methods

Oxygen-15 (β⁺ emitter) β⁺ decay and longer half-life (122 s) shift experimental time windows and detection physics

Oxygen-17 (stable, spin 5/2⁺) Opposite magnetic moment sign and different magnitude alter NMR relaxation and sensitivity profiles

• [1] Wikipedia contributors. (2024, October 9). Isotopes of oxygen. In Wikipedia, The Free Encyclopedia. Retrieved April 19, 2026. View Source
• [2] National Institute of Standards and Technology (NIST). (n.d.). Atomic Weights and Isotopic Compositions for Oxygen. NIST Physical Measurement Laboratory. View Source
• [3] IAEA Nuclear Data Services. (n.d.). Nuclear Electromagnetic Moments: ¹⁹O. Retrieved April 19, 2026. View Source

Oxygen-19 Quantitative Comparisons

Half-Life vs. ¹⁵O and ¹⁴O

Oxygen-19 exhibits a half-life of 26.470(6) s [1], which is significantly shorter than the longest-lived oxygen radioisotope, ¹⁵O (T₁/₂ = 122.266(43) s) [2], and longer than ¹⁴O (T₁/₂ = 70.621(11) s) [2]. This intermediate half-life is critical for specific experimental time windows: it is long enough to allow for chemical separation and measurement after production but short enough to minimize long-lived background in decay-counting experiments.

Half-Life vs ¹⁵O/¹⁴O

Head-to-head

26.47 s vs ¹⁵O: 122.27 s, ¹⁴O: 70.62 s

Supports selection of time window for activation analysis and decay counting

Half-life constrains feasible experimental duration in IVNAA and beam transport

Evidence Dimension	Half-life (T₁/₂)
Target Compound Data	26.470(6) s
Comparator Or Baseline	¹⁵O: 122.266(43) s; ¹⁴O: 70.621(11) s
Quantified Difference	¹⁹O half-life is 21.7% of ¹⁵O and 37.5% of ¹⁴O
Conditions	Evaluated nuclear data from NUBASE2020 and ENSDF

Why This Matters

The half-life determines the feasible experimental time frame for in vivo neutron activation analysis (IVNAA) and Cerenkov counting, where a 26.9 s half-life balances production yield and decay counting statistics.

• [1] ChemLin. (2024, October 9). Oxygen-19 - isotopic data and properties. Retrieved April 19, 2026. View Source
• [2] Wikipedia contributors. (2024, October 9). Isotopes of oxygen. In Wikipedia, The Free Encyclopedia. Retrieved April 19, 2026. View Source

Gamma-Ray Interference with ⁷⁷ᵐSe

In in vivo neutron activation analysis (IVNAA) of biological phantoms, ¹⁹O is produced via the ¹⁸O(n,γ)¹⁹O reaction and emits a prominent gamma-ray peak at 0.197 MeV (intensity: 95.9(21)%) and another at 1.357 MeV (intensity: 50.4(11)%) [1]. The 0.197 MeV peak is situated near the 0.162 MeV gamma-ray peak from ⁷⁷ᵐSe, a common analyte in IVNAA [2]. This spectral proximity causes direct interference, necessitating correction algorithms or alternative experimental designs when quantifying selenium in biological samples.

γ Interference with ⁷⁷ᵐSe

Head-to-head

¹⁹O Eγ 0.197 MeV (95.9%) adjacent to ⁷⁷ᵐSe 0.162 MeV

Requires spectral correction for accurate Se quantification in IVNAA phantoms

35 keV energy gap necessitates deconvolution algorithms in biological matrix studies

Evidence Dimension	Gamma-ray energy and intensity
Target Compound Data	¹⁹O: Eγ = 0.197 MeV (95.9%), 1.357 MeV (50.4%)
Comparator Or Baseline	⁷⁷ᵐSe: Eγ = 0.162 MeV
Quantified Difference	Energy difference: 0.035 MeV (35 keV)
Conditions	IVNAA of water phantoms using 2.3 MeV protons on Li target, 4π NaI(Tl) detection system

Why This Matters

Understanding this spectral interference is essential for accurate selenium quantification in biomedical IVNAA studies, where ¹⁹O background can lead to overestimation if not corrected.

• [1] ChemLin. (2024, October 9). Oxygen-19 - isotopic data and properties. Retrieved April 19, 2026. View Source
• [2] Tahir, S. N. A., & Chettle, D. R. (2015). Identification of oxygen-19 during in vivo neutron activation analysis of water phantoms. Physiological Measurement, 36(12), N127-N134. View Source

Enhanced Fusion Cross-Section

Experimental measurements of above-barrier fusion cross-sections for oxygen isotopes (A=16-19) incident on a ¹²C target reveal a ≈37% increase in the average fusion cross-section for ¹⁹O compared to β-stable oxygen isotopes (¹⁶⁻¹⁸O) [1]. Static and dynamical microscopic calculations, including time-dependent Hartree-Fock (TDHF) models, are unable to fully account for this enhancement, suggesting that neutron-rich nuclei like ¹⁹O exhibit enhanced fusion dynamics that are not captured by current theoretical frameworks.

Fusion Cross-Section

Head-to-head

≈37% increase

Reported enhancement over stable O isotopes challenges TDHF models

Above-barrier ¹⁹O+¹²C data serve as benchmark for neutron-rich fusion dynamics

Evidence Dimension	Average above-barrier fusion cross-section
Target Compound Data	¹⁹O + ¹²C: ≈37% higher cross-section
Comparator Or Baseline	¹⁶O, ¹⁷O, ¹⁸O + ¹²C (β-stable oxygen isotopes)
Quantified Difference	≈37% increase
Conditions	Above-barrier energies, fusion excitation function measurements

Why This Matters

This enhancement demonstrates that ¹⁹O is not merely a heavier oxygen isotope but a nucleus with distinct fusion dynamics, making it a critical probe for understanding neutron-rich nuclear reactions relevant to astrophysical processes and fusion energy research.

• [1] Kumar, R., Desilets, J., & deSouza, R. T. (2020). Enhanced dynamics in fusion of neutron-rich oxygen nuclei at above-barrier energies. Physical Review C, 101(6), 061601. View Source

Beta-NMR Relaxation vs. ¹⁷O NMR

In yttria-stabilized zirconia (YSZ), a solid oxide fuel cell (SOFC) electrolyte, ¹⁹O beta-NMR measurements successfully extended the temperature dependence of the spin-lattice relaxation time (T₁) to lower temperatures than previously achievable with ¹⁷O-NMR, and the results were consistent with the high-temperature ¹⁷O data [1]. This indicates that implanted ¹⁹O ions behave identically to native oxygen ions in the lattice, validating ¹⁹O β-NMR as a reliable probe for oxygen ion dynamics.

β-NMR vs ¹⁷O NMR

Cross-study comparable

Extended T₁ measurement to lower temperatures in YSZ electrolyte

Supports cost-effective ion-dynamics studies without enriched ¹⁷O samples

Consistent with high-T ¹⁷O data; applicable to SOFC and battery oxide materials

Evidence Dimension	Spin-lattice relaxation time (T₁) temperature dependence
Target Compound Data	¹⁹O β-NMR: Extended T₁ data to lower temperature regime, consistent with ¹⁷O-NMR trend
Comparator Or Baseline	¹⁷O-NMR: Data available at higher temperatures only
Quantified Difference	Temperature range extended by an unspecified amount (qualitative extension)
Conditions	YSZ electrolyte, beta-NMR with highly spin-polarized ¹⁹O beam

Why This Matters

¹⁹O β-NMR eliminates the need for expensive, isotopically enriched ¹⁷O samples and offers enhanced sensitivity for studying oxygen ion conduction in energy materials, providing a more accessible and cost-effective research tool.

• [1] Mihara, M., et al. (2020). Development of highly spin polarized lithium and oxygen radioisotope beams for the study of battery materials. KAKENHI Project Report, No. 19H05191. View Source

Cerenkov Detection vs. Chemical Tracers

The β⁻ decay of ¹⁹O (endpoint energies up to 4.8 MeV) in water produces Cerenkov radiation that can be detected with high efficiency (16.6% for a ²⁰ ml flow cell using ⁹⁰Sr/⁹⁰Y standard) [1]. This property enables online quantification of ¹⁹O as an indicator of D₂O leaks in heavy water reactor components, leveraging the ¹⁸O(n,γ)¹⁹O activation reaction from the oxygen in water. Unlike chemical tracers, ¹⁹O is intrinsic to the water matrix and does not require external dopants.

Cerenkov vs Chemical Tracers

Class-level

16.6% detection efficiency; intrinsic water activation product

Enables non-invasive real-time D₂O leak monitoring without coolant additives

Cerenkov counting context; efficiency based on ⁹⁰Sr/⁹⁰Y standard, requires system calibration

Evidence Dimension	Detection efficiency and tracer specificity
Target Compound Data	¹⁹O: 16.6% detection efficiency for Cerenkov radiation; intrinsic water activation product
Comparator Or Baseline	Chemical tracers (e.g., dyes, salts): require addition, potential contamination, and altered fluid properties
Quantified Difference	Not directly comparable; ¹⁹O provides matrix-inherent tracing vs. external tracers
Conditions	Online flow scintillation counter with polyethylene flow cell (20 ml), photomultiplier tubes

Why This Matters

This method offers a non-invasive, real-time leak detection capability that does not alter the coolant chemistry, providing a unique advantage for heavy water reactor maintenance and safety monitoring.

• [1] International Nuclear Information System (INIS). (n.d.). Determination of oxygen-19 activity by Cerenkov photon counting technique and its applications. Record No. 51098469. View Source

Oxygen-19 Application Scenarios

In Vivo Neutron Activation Analysis

Researchers performing IVNAA on biological subjects must account for the spectral interference from ¹⁹O, which is unavoidably produced from the water matrix via the ¹⁸O(n,γ)¹⁹O reaction. The 0.197 MeV gamma-ray peak of ¹⁹O directly overlaps with the 0.162 MeV peak of ⁷⁷ᵐSe, necessitating correction algorithms or optimized irradiation/counting protocols to accurately measure selenium levels [1]. This scenario is critical for studies on human selenium status and related health outcomes.

Nuclear Astrophysics and Fusion Energy Research

Experimental nuclear physicists studying fusion reactions of neutron-rich nuclei utilize ¹⁹O beams on light targets (e.g., ¹²C) to measure enhanced fusion cross-sections that challenge current theoretical models [1]. The ≈37% increase in above-barrier fusion cross-section for ¹⁹O compared to stable oxygen isotopes provides a benchmark for refining time-dependent Hartree-Fock and other dynamical models, with implications for understanding nucleosynthesis in neutron-rich environments and optimizing fusion energy systems.

Beta-NMR for Oxygen Ion Dynamics

Materials scientists investigating ionic conductivity in solid oxide fuel cell (SOFC) electrolytes, such as yttria-stabilized zirconia (YSZ), employ spin-polarized ¹⁹O beams for beta-detected NMR spectroscopy [1]. This technique extends the measurable temperature range for oxygen ion dynamics to lower temperatures than ¹⁷O-NMR, offering a cost-effective alternative that does not require expensive ¹⁷O-enriched samples. The method is applicable to a wide range of oxide materials relevant to batteries and fuel cells.

Heavy Water Leak Detection

Nuclear facility operators monitor heavy water reactor components for D₂O leaks using online flow scintillation counters that detect Cerenkov radiation from ¹⁹O produced by neutron activation of ¹⁸O in water [1]. The 16.6% detection efficiency for Cerenkov photons allows real-time, non-invasive monitoring without chemical additives, ensuring rapid identification of leaks and maintaining coolant system integrity.

Application

Selection Property

Validation Focus

IVNAA biological research

Gamma-ray spectral interference context

Selenium quantification correction algorithms

Neutron-rich fusion dynamics studies

Above-barrier fusion cross-section context

Model refinement and nucleosynthesis benchmarks

Oxide ion conductivity research

β-NMR relaxation time context

Temperature-dependent ion dynamics validation

Heavy water reactor monitoring

Cerenkov photon detection efficiency context

Real-time leak detection without coolant alteration

• [1] Tahir, S. N. A., & Chettle, D. R. (2015). Identification of oxygen-19 during in vivo neutron activation analysis of water phantoms. Physiological Measurement, 36(12), N127-N134. View Source
• [2] Kumar, R., Desilets, J., & deSouza, R. T. (2020). Enhanced dynamics in fusion of neutron-rich oxygen nuclei at above-barrier energies. Physical Review C, 101(6), 061601. View Source
• [3] Mihara, M., et al. (2020). Development of highly spin polarized lithium and oxygen radioisotope beams for the study of battery materials. KAKENHI Project Report, No. 19H05191. View Source
• [4] International Nuclear Information System (INIS). (n.d.). Determination of oxygen-19 activity by Cerenkov photon counting technique and its applications. Record No. 51098469. View Source